Cas no 2230808-43-0 (5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile)

• Product Name: 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile
• CAS No: 2230808-43-0
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 5805541
• PubChem ID: 137965616
• Update Time: 2025-06-12

5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile
• 4-Pyridinecarbonitrile, 5-chloro-2-(cyclopropylamino)-
• EN300-1707738
• 2230808-43-0
• 5-Chloro-2-(cyclopropylamino)isonicotinonitrile
• starbld0046936

• Inchi： 1S/C9H8ClN3/c10-8-5-12-9(3-6(8)4-11)13-7-1-2-7/h3,5,7H,1-2H2,(H,12,13)
• InChI Key： UBYFDTJQFRRNSC-UHFFFAOYSA-N
• SMILES： C1(NC2CC2)=NC=C(Cl)C(C#N)=C1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 357.4±42.0 °C(Predicted)
• pka: 3.20±0.10(Predicted)

Additional information on 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile

Introduction to 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile (CAS No: 2230808-43-0)

5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No) 2230808-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring structure. The presence of both chloro and cyano functional groups, along with an amino substituent linked to a cyclopropyl ring, makes it a structurally complex molecule with diverse potential applications.

The5-chloro substituent at the 5-position of the pyridine ring introduces electrophilic characteristics, enhancing reactivity in nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where such modifications often serve as key intermediates in the development of more complex molecules. The2-(cyclopropylamino) moiety further contributes to the compound's versatility, as cyclopropyl groups are known to stabilize certain reactive intermediates and improve metabolic stability in drug candidates.

4-carbonitrile functionality at the 4-position adds another layer of reactivity, enabling further derivatization through reduction or hydrolysis to form amine or carboxylic acid derivatives. This adaptability makes 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile a valuable building block in medicinal chemistry. Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their favorable pharmacokinetic properties and biological activity profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. Pyridine-based compounds have shown promise in these areas due to their ability to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated that certain pyridine derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. The structural features of 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile make it a potential candidate for such applications.

Thecyclopropylamino group is particularly noteworthy for its role in modulating drug-like properties. Cyclopropyl groups are known to enhance binding affinity and reduce metabolic liability, making them desirable in drug design. In addition, the5-chloro group can serve as a handle for further functionalization, allowing chemists to explore diverse chemical space. This combination of features positions 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile as a versatile intermediate for synthesizing novel bioactive molecules.

Recent studies have also explored the use of computational methods to predict the biological activity of pyridine derivatives. These methods leverage machine learning algorithms and large datasets to identify promising candidates for experimental validation. In this context, 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile has been screened computationally for its potential interactions with various biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to inflammatory diseases.

The synthesis of 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include nucleophilic substitution reactions, cyclization processes, and functional group interconversions. The synthesis often requires careful optimization to ensure high yields and purity, reflecting the challenges inherent in handling complex molecular architectures.

In conclusion, 5-chloro-2-(cyclopropylamino)pyridine-4-carbonitrile (CAS No: 2230808-43-0) represents a significant advancement in pharmaceutical research due to its structural complexity and diverse reactivity. Its potential applications in drug discovery are vast, ranging from oncology to anti-inflammatory therapies. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will remain indispensable tools for medicinal chemists seeking to develop next-generation therapeutics.